2-[(8-quinolinylamino)methyl]phenol

• IUPAC Name: 2-[(quinolin-8-ylamino)methyl]phenol
• InChI: InChI=1S/C16H14N2O/c19-15-9-2-1-5-13(15)11-18-14-8-3-6-12-7-4-10-17-16(12)14/h1-10,18-19H,11H2
• InChI Key: IBAMCOOJLVVYTB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC2=CC=CC3=C2N=CC=C3)O
• Molecular Formula: C16H14N2O
• DSSTOX Substance ID: DTXSID201333464
• Molecular Weight: 250.29 g/mol
• Solubility: 19.3 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 692279-62-2

Description

2-[(8-quinolinylamino)methyl]phenol, also known as QAM, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. QAM has been shown to have various biochemical and physiological effects, making it a promising candidate for drug development.

Scientific Research Applications

1. Fluorescent Chemosensors for Metal Ions

• Selective Detection of Metal Ions : Compounds like HL1 and HL2, which are based on 8-aminoquinoline (similar to 2-[(8-quinolinylamino)methyl]phenol), have been developed as fluorescent chemosensors. HL1 selectively senses Zn²⁺ ions, whereas HL2 is sensitive to Al³⁺ ions. These chemosensors show potential for biological applications due to their ability to detect intracellular metal ions in cancer cells (Ghorai et al., 2020).

2. Sensing and Imaging Applications

• Fluorescent Sensor for Zn²⁺ : A compound named HMQP, based on the 8-aminoquinoline platform, demonstrates high selectivity and sensitivity for Zn²⁺ ions, making it a suitable candidate for fluorescence imaging in biological studies (Zhou et al., 2010).
• Cell Imaging Studies : Certain 8-aminoquinoline based compounds show promise in cell permeability and intracellular Zn²⁺ sensing, which is crucial for studies related to human cervical cancer and neurological research (Pradhan et al., 2015).

3. Anticancer and Antifungal Activities

• Anticancer and Antifungal Properties : Copper(II) complexes of quinolin-2(1H)-one-derived Schiff bases, structurally related to 2-[(8-quinolinylamino)methyl]phenol, have shown promising results against fungal infections and in anticancer studies (Creaven et al., 2010).

4. Metal Complex Studies

• Spin Interaction in Metal Complexes : Studies on zinc complexes of Schiff and Mannich bases related to 2-[(8-quinolinylamino)methyl]phenol reveal insights into the spin interactions and electrochemical properties of these complexes, which are important for understanding their potential applications in materials science (Orio et al., 2010).

5. Antimalarial Activity

• Synthesis for Antimalarial Applications : Derivatives of quinoline, similar to 2-[(8-quinolinylamino)methyl]phenol, have been synthesized and evaluated for their potential as antimalarial drugs (Zhong et al., 1994).